Cas no 63105-54-4 (methyl 2,3-dichloro-5-nitrobenzoate)

• Product Name: methyl 2,3-dichloro-5-nitrobenzoate
• CAS No: 63105-54-4
• MF: C₈H₅Cl₂NO₄
• MW: 250.035600423813
• CID: 958707
• PubChem ID: 113010
• Update Time: 2025-04-19

methyl 2,3-dichloro-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 2,3-dichloro-5-nitrobenzoate
• Benzoic acid, 2,3-dichloro-5-nitro-, methyl ester
• IIOLRSLJSWKIEX-UHFFFAOYSA-N
• EINECS 263-859-2
• CS-0237422
• methyl2,3-dichloro-5-nitrobenzoate
• UNII-5H3N9F1AIT
• NS00035299
• DB-308214
• SCHEMBL22082614
• DTXSID5069671
• EN300-183315
• 63105-54-4
• 5H3N9F1AIT
• D96204

• Inchi： 1S/C8H5Cl2NO4/c1-15-8(12)5-2-4(11(13)14)3-6(9)7(5)10/h2-3H,1H3
• InChI Key： IIOLRSLJSWKIEX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=C1C(=O)OC)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 248.95965
• Monoisotopic Mass: 248.96
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.533
• Boiling Point: 345.7°C at 760 mmHg
• Flash Point: 162.9°C
• Refractive Index: 1.581
• PSA: 69.44

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives